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Compound of Interest

Compound Name: 3-Methyl-2-hexanone

Cat. No.: B1360152

Essential Safety and Handling Guide for 3-Methyl-2-
hexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Methyl-2-hexanone in a laboratory setting. Adherence to
these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Physicochemical and Safety Data

A summary of key quantitative data for 3-Methyl-2-hexanone is presented below. This
information is crucial for risk assessment and the implementation of appropriate safety
measures.
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Property Value

Molecular Formula C7H140

Molar Mass 114.19 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 145 °C[1][2]

Melting Point -46.2 °C (estimate)[3][4]
Flash Point 38 °C[1][2][3]

Density 0.82 g/mL[1][3]

Vapor Pressure

5.32 mmHg at 25°C[4]

Solubility in Water

4057 mg/L at 25 °C (estimated)[5]

GHS Hazard Statements

H226: Flammable liquid and vapor[1][6] H315:
Causes skin irritation[6] H319: Causes serious
eye irritation[6] H335: May cause respiratory

irritation[6]

Occupational Exposure Limits (OELSs) for 3-Methyl-2-hexanone are not readily available. As a

prudent measure, it is recommended to adhere to the exposure limits for a structurally similar

compound, 2-Hexanone (Methyl n-butyl ketone):

e OSHA PEL-TWA: 1 ppm (4 mg/m3)

e NIOSH REL-TWA: 1 ppm (4 mg/m3)

e ACGIH TLV-TWA: 5 ppm (skin)[7]

Operational and Disposal Plans

The following sections provide step-by-step guidance for the safe handling and disposal of 3-

Methyl-2-hexanone.

Engineering Controls
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Proper engineering controls are the first line of defense in minimizing exposure to 3-Methyl-2-
hexanone.

» Ventilation: All work with 3-Methyl-2-hexanone should be conducted in a well-ventilated
area. For procedures that may generate vapors, a certified chemical fume hood is
mandatory.

« Ignition Sources: As a flammable liquid, all potential ignition sources must be eliminated from
the work area. This includes open flames, spark-producing equipment, and hot surfaces. Use
only explosion-proof electrical equipment.

o Storage: Store 3-Methyl-2-hexanone in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[8] Storage should be in a
designated flammable liquids cabinet. Keep containers tightly closed when not in use.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to prevent personal exposure.

e Eye and Face Protection: Chemical splash goggles are required. In situations with a higher
risk of splashing, a face shield should be worn in addition to goggles.

e Skin Protection:

o Gloves: Due to the nature of ketones, standard nitrile gloves may offer limited protection. It
is recommended to use butyl rubber or Viton gloves for extended contact. If only incidental
contact is anticipated, double-gloving with nitrile gloves may be acceptable, but gloves
should be changed immediately upon contamination.

o Lab Coat: A flame-resistant lab coat is required.
o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

o Respiratory Protection: If work must be performed outside of a fume hood and there is a risk
of inhaling vapors, a NIOSH-approved respirator with organic vapor cartridges is necessary.

Handling Procedures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1360152?utm_src=pdf-body
https://www.benchchem.com/product/b1360152?utm_src=pdf-body
https://www.benchchem.com/product/b1360152?utm_src=pdf-body
https://www.benchchem.com/product/b1360152?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453310050&productDescription=2-METHYL-3-HEXANONE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors, use
proper grounding and bonding techniques when transferring 3-Methyl-2-hexanone between
metal containers.

e Spill Response:

o Minor Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). Place the contaminated absorbent into a sealed, labeled container for
hazardous waste disposal.

o Major Spills: For large spills, evacuate the area and contact the appropriate emergency
response team.

Disposal Plan

Improper disposal of 3-Methyl-2-hexanone is a significant environmental and safety hazard.
» Waste Collection:

o Collect all waste containing 3-Methyl-2-hexanone in a dedicated, properly labeled
hazardous waste container.

o Do not mix with other waste streams, particularly incompatible chemicals.

o Since 3-Methyl-2-hexanone is a non-halogenated organic solvent, it should be
segregated from halogenated solvent waste.

e Disposal Method:
o Never pour 3-Methyl-2-hexanone down the drain.

o Disposal must be handled by a licensed hazardous waste disposal company. The primary
methods of disposal are typically incineration or solvent recycling.

Experimental Workflow and Safety Logic

To visualize the procedural steps for safely handling 3-Methyl-2-hexanone, the following
workflow diagram is provided. Additionally, a logical relationship diagram outlines the hierarchy
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Caption: Experimental workflow for handling 3-Methyl-2-hexanone.
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Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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